5-(3-fluoro-4-methoxybenzyl)-2-(4-fluorophenyl)-3-(hydroxymethyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
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Description
5-(3-fluoro-4-methoxybenzyl)-2-(4-fluorophenyl)-3-(hydroxymethyl)pyrazolo[1,5-a]pyrazin-4(5H)-one is a useful research compound. Its molecular formula is C21H17F2N3O3 and its molecular weight is 397.382. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthetic Methods : The synthesis of pyrazolo[1,5-a]pyrimidine derivatives and related chemical structures involves reactions like the condensation of amino-pyrazoles with acetylacetone or aldehydes, yielding compounds with potential cytotoxic activities against certain cell lines. For instance, Hassan et al. (2014) detailed the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and their subsequent transformation into pyrazolo[1,5-a]pyrimidine derivatives, which were evaluated for their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).
Characterization Techniques : Advanced spectroscopic and analytical techniques, including IR, MS, 1H-NMR, and 13C-NMR, are employed to confirm the structures of synthesized compounds. These methodologies ensure accurate identification and characterization of the chemical entities being studied.
Biological Activities
Cytotoxic Activities : Research has also focused on evaluating the cytotoxic activities of these compounds. For example, novel fluorine-containing pyrazoles and pyrazolyl benzo[d]oxazoles were synthesized and assessed for their antibacterial and antifungal activities, highlighting the potential antimicrobial properties of these compounds (Gadakh, Pandit, Rindhe, & Karale, 2010) (Gadakh et al., 2010).
Antimicrobial and Anticancer Potential : Additional studies have synthesized and evaluated the antimicrobial and anticancer activities of pyrazole derivatives, further underscoring the potential therapeutic applications of these chemical frameworks in treating infections and cancer (Puthran et al., 2019; Shingare et al., 2017) (Puthran et al., 2019); (Shingare et al., 2017).
Properties
IUPAC Name |
5-[(3-fluoro-4-methoxyphenyl)methyl]-2-(4-fluorophenyl)-3-(hydroxymethyl)pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17F2N3O3/c1-29-18-7-2-13(10-17(18)23)11-25-8-9-26-20(21(25)28)16(12-27)19(24-26)14-3-5-15(22)6-4-14/h2-10,27H,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTXDFPLRLAJQKV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CN2C=CN3C(=C(C(=N3)C4=CC=C(C=C4)F)CO)C2=O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17F2N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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